![molecular formula C19H30O3 B595604 6β-Hydroxyetiocholanolone (available to WADA laboratories only) CAS No. 14357-02-9](/img/no-structure.png)
6β-Hydroxyetiocholanolone (available to WADA laboratories only)
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Description
6β-Hydroxyetiocholanolone is an endogenous steroid metabolite . It is particularly a selective marker of the administration of testosterone . Small quantities of the compounds were synthesized and fully characterized . They showed to be resistant to enzymatic hydrolysis, a reason for its late discovery .
Synthesis Analysis
The synthesis of 6β-Hydroxyetiocholanolone involved the conversion of DHEA to the 3α-acetate in modest yield under Mitsunobu conditions, followed by the formation of ketal . The synthesis was necessary because none of the detected metabolites is commercially available .Molecular Structure Analysis
The molecular formula of 6β-Hydroxyetiocholanolone is C19H30O3 . Its molecular weight is 306.4397 . The structure of these metabolites has been confirmed by their synthesis at small scale .Chemical Reactions Analysis
The synthesis of 6β-Hydroxyetiocholanolone featured concurrent stereoselective introduction of 5α/5β hydrogen and 6β-hydroxy groups on the steroid skeleton, and a mild Schmidt trichloroacetimidate glycosylation strategy .Physical And Chemical Properties Analysis
The boiling point of 6β-Hydroxyetiocholanolone is predicted to be 454.7±45.0 °C . Its density is predicted to be 1.158±0.06 g/cm3 . The pKa value is predicted to be 14.78±0.70 .Mechanism of Action
6β-Hydroxyetiocholanolone is a metabolite of testosterone . It influences multiple metabolic pathways and regulates distinct functions such as initiating and maintaining sexual differentiation and reproduction, regulating physiological processes like growth, protein metabolism, erythropoiesis, plasma lipid levels, and bone metabolism .
Future Directions
The synthesis of phase II metabolites like 6β-Hydroxyetiocholanolone will become more important for the field in the next years . The synthesized standards will be distributed among WADA accredited laboratories . The availability of these larger amounts would also allow for the development of analytical approaches able to detect and confirm their presence in urine samples .
Properties
14357-02-9 | |
Molecular Formula |
C19H30O3 |
Molecular Weight |
306.446 |
IUPAC Name |
(3R,5R,6R,8R,9S,10R,13S,14S)-3,6-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one |
InChI |
InChI=1S/C19H30O3/c1-18-7-5-11(20)9-15(18)16(21)10-12-13-3-4-17(22)19(13,2)8-6-14(12)18/h11-16,20-21H,3-10H2,1-2H3/t11-,12+,13+,14+,15+,16-,18-,19+/m1/s1 |
InChI Key |
ACXNWFRSEGWJGF-HCDQPFODSA-N |
SMILES |
CC12CCC(CC1C(CC3C2CCC4(C3CCC4=O)C)O)O |
synonyms |
6β-Hydroxyetiocholanolone (available to WADA laboratories only) |
Origin of Product |
United States |
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